Cas no 2432-92-0 (Pentanethioic acid, S-ethyl ester)

Pentanethioic acid, S-ethyl ester structure
2432-92-0 structure
Product Name:Pentanethioic acid, S-ethyl ester
CAS No:2432-92-0
MF:C7H14OS
MW:146.250461101532
CID:1416975
PubChem ID:520118
Update Time:2025-04-20

Pentanethioic acid, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanethioic acid, S-ethyl ester
    • S-ethyl pentanethioate
    • CGRFTVFWSJEHCI-UHFFFAOYSA-N
    • S-Ethyl pentanethioate #
    • DTXSID60334252
    • Valeric acid, thio-, S-ethyl ester
    • 2432-92-0
    • Inchi: 1S/C7H14OS/c1-3-5-6-7(8)9-4-2/h3-6H2,1-2H3
    • InChI Key: CGRFTVFWSJEHCI-UHFFFAOYSA-N
    • SMILES: S(CC)C(CCCC)=O

Computed Properties

  • Exact Mass: 146.07662
  • Monoisotopic Mass: 146.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 81
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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